Cas no 865077-08-3 (Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate)

865077-08-3 structure
Product name:Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-hydroxy-2-methyl-5-pyrimidinecarboxylate
- methyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid, 1,4-dihydro-2-methyl-4-oxo-, methyl ester (9CI)
- Methyl 3,4-dihydro-2-methyl-4-oxo-5-pyrimidinecarboxylate (ACI)
- 2-Methyl-4-oxo-1,4-dihydro-pyrimidine-5-carboxylic acid methyl ester
- 2-Methyl-6-oxo-1,6-dihydro-pyrimidine-5-carboxylic acid methyl ester
- W17872
- STL361685
- STL124067
- methyl 2-methyl-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate
- MFCD14702953
- AKOS015831161
- SB55899
- BBL004359
- SCHEMBL1013161
- AKOS015831188
- methyl4-hydroxy-2-methylpyrimidine-5-carboxylate
- methyl 2-methyl-4-oxo-1,4-dihydropyrimidine-5-carboxylate
- AS-68182
- DA-32935
- SCHEMBL22120120
- CCG-321742
- EN300-115447
- Methyl 2-methyl-4-oxo-3H-pyrimidine-5-carboxylate
- AKOS005716816
- CS-0061370
- BDSFRMOXNBWRLK-UHFFFAOYSA-N
- methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
- 865077-08-3
- methyl 2-methyl-4-oxo-1,4-dihydro-5-pyrimidinecarboxylate
- methyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate
- Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
-
- MDL: MFCD14702953
- Inchi: 1S/C7H8N2O3/c1-4-8-3-5(6(10)9-4)7(11)12-2/h3H,1-2H3,(H,8,9,10)
- InChI Key: BDSFRMOXNBWRLK-UHFFFAOYSA-N
- SMILES: O=C(C1C(=O)NC(C)=NC=1)OC
Computed Properties
- Exact Mass: 168.05349212g/mol
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.8Ų
- XLogP3: -0.7
Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-115447-0.5g |
methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate |
865077-08-3 | 0.5g |
$679.0 | 2023-06-09 | ||
Enamine | EN300-115447-10.0g |
methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate |
865077-08-3 | 10g |
$3746.0 | 2023-06-09 | ||
Enamine | EN300-115447-2.5g |
methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate |
865077-08-3 | 2.5g |
$1707.0 | 2023-06-09 | ||
Enamine | EN300-685323-0.25g |
methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate |
865077-08-3 | 0.25g |
$431.0 | 2023-03-10 | ||
Enamine | EN300-685323-10.0g |
methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate |
865077-08-3 | 10.0g |
$3746.0 | 2023-03-10 | ||
Alichem | A039000718-250mg |
Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate |
865077-08-3 | 98% | 250mg |
$237.86 | 2023-08-31 | |
Aaron | AR00H49L-250mg |
Methyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate |
865077-08-3 | 95% | 250mg |
$28.00 | 2025-01-24 | |
1PlusChem | 1P00H419-5g |
methyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate |
865077-08-3 | 97% | 5g |
$259.00 | 2025-02-28 | |
Aaron | AR00H49L-5g |
Methyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate |
865077-08-3 | 95% | 5g |
$209.00 | 2025-01-24 | |
Ambeed | A929235-25g |
Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate |
865077-08-3 | 97% | 25g |
$788.0 | 2024-04-17 |
Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Related Literature
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1. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:865077-08-3)Methyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):212.0/355.0/709.0